Cas no 2229218-66-8 (5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine)

• Product Name: 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine
• CAS No: 2229218-66-8
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6529543
• PubChem ID: 70963532
• Update Time: 2025-06-11

5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine
• EN300-1776708
• SCHEMBL13664752
• 2229218-66-8
• 5-{3-[(dimethylamino)methyl]phenyl}-1H-imidazol-2-amine

• Inchi： 1S/C12H16N4/c1-16(2)8-9-4-3-5-10(6-9)11-7-14-12(13)15-11/h3-7H,8H2,1-2H3,(H3,13,14,15)
• InChI Key： FEKBBQMJEKXNHG-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=C(C2=CN=C(N)N2)C=1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine

Introduction to 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine (CAS No: 2229218-66-8)

5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic amine derivative combines an imidazole ring with a phenyl group substituted at the 3-position by a dimethylamino methyl group, forming a molecule with potential applications in medicinal chemistry and drug discovery. The compound's Chemical Abstracts Service (CAS) number, 2229218-66-8, serves as a unique identifier, facilitating its recognition and study within scientific literature and databases.

The structural composition of 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine is pivotal in determining its chemical properties and biological activities. The presence of the imidazole ring imparts electrophilic characteristics, while the dimethylamino group enhances basicity, making the compound a versatile intermediate in synthetic chemistry. The phenyl ring further contributes to hydrophobic interactions, influencing solubility and binding affinity in biological systems. These features collectively make it an attractive candidate for exploring novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug development. 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine has been studied for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. Its molecular structure suggests compatibility with targets such as kinases and phosphodiesterases, which are critical in diseases ranging from cancer to inflammatory disorders. The compound's ability to engage with these targets has sparked interest among medicinal chemists seeking to develop next-generation therapeutics.

In vitro studies have begun to unravel the pharmacological profile of 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine, revealing promising activities in preclinical models. Researchers have observed its interaction with enzymes such as tyrosine kinases, where it demonstrates inhibitory effects that could be leveraged for anticancer applications. Additionally, its binding affinity to certain G-protein coupled receptors (GPCRs) has been explored, indicating potential benefits in treating neurological and cardiovascular conditions. These findings underscore the compound's multifaceted therapeutic potential.

The synthesis of 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted imidazole precursors and phenyl derivatives, followed by functional group modifications to introduce the dimethylamino methyl group. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste and improving scalability for industrial applications.

One of the most compelling aspects of 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine is its adaptability as a scaffold for structure-based drug design. By modifying specific regions of the molecule—such as altering substituents on the phenyl ring or exploring different imidazole derivatives—scientists can fine-tune its pharmacological properties. This flexibility allows for the development of analogs with enhanced potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for addressing challenges like drug resistance and off-target effects in current therapeutic regimens.

The compound's stability under various conditions is another critical factor influencing its suitability for pharmaceutical applications. Studies have examined its degradation pathways under physiological pH, temperature fluctuations, and exposure to light or oxygen, providing insights into its shelf life and storage requirements. Ensuring chemical stability is paramount for maintaining efficacy throughout the drug development process and during commercialization.

Regulatory considerations play a significant role in advancing 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine through clinical trials and eventual market approval. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is necessary for evaluating its safety and efficacy in humans. Preclinical toxicology studies are being conducted to assess potential side effects, while pharmacokinetic analyses help determine optimal dosing regimens.

The integration of computational methods has accelerated research on 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine, allowing researchers to predict molecular interactions using computer modeling techniques. These simulations help identify promising derivatives before experimental synthesis begins, saving time and resources. Additionally, machine learning algorithms are being employed to analyze large datasets containing biological activity data, further refining the design of novel analogs based on existing knowledge.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Such partnerships facilitate knowledge exchange, resource sharing, and translational research efforts that bridge laboratory discoveries with clinical applications. The collective expertise of chemists, biologists, pharmacologists, and clinicians ensures a holistic approach to developing safe and effective therapies.

The future prospects for 5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine remain promising as new methodologies emerge in drug discovery. Innovations such as high-throughput screening (HTS) platforms enable rapid testing of thousands of compounds against diverse biological targets, increasing the likelihood of identifying potent lead candidates like this one. Furthermore, advances in gene editing technologies may open doors for personalized medicine approaches tailored to individual patient responses.

In conclusion,5-{3-(dimethylamino)methylphenyl}-1H-imidazol-2-amine (CAS No: 2229218-66-8) represents a compelling example of how structural innovation can yield novel therapeutic agents with broad applicability across multiple disease areas. Its unique chemical properties make it an invaluable tool for researchers exploring new frontiers in medicinal chemistry while adhering to rigorous scientific standards ensures progress toward safer medications that improve patient outcomes worldwide.